Cas no 1262012-31-6 (2-Methyl-4-(trifluoromethoxy)cinnamic acid)

• Product Name: 2-Methyl-4-(trifluoromethoxy)cinnamic acid
• CAS No: 1262012-31-6
• MF: C₁₁H₉F₃O₃
• MW: 246.182574033737
• CID: 4948797
• Update Time: 2023-08-22

2-Methyl-4-(trifluoromethoxy)cinnamic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-4-(trifluoromethoxy)cinnamic acid
• 3-(2-Methyl-4-(trifluoromethoxy)phenyl)acrylic acid
• (E)-3-[2-methyl-4-(trifluoromethoxy)phenyl]prop-2-enoic acid
• (2E)-3-[2-METHYL-4-(TRIFLUOROMETHOXY)PHENYL]PROP-2-ENOIC ACID

• Inchi： 1S/C11H9F3O3/c1-7-6-9(17-11(12,13)14)4-2-8(7)3-5-10(15)16/h2-6H,1H3,(H,15,16)/b5-3+
• InChI Key： JYTHJDZEVRTJAK-HWKANZROSA-N
• SMILES： FC(OC1C=CC(/C=C/C(=O)O)=C(C)C=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 299
• XLogP3: 3.4
• Topological Polar Surface Area: 46.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids